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Compound of Interest
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CAS No.: 2151853-97-1

Cat. No.: B10821705

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by

cognitive decline and the presence of neuropathological hallmarks, including extracellular

amyloid-beta (Aβ) plaques and intracellular neurofibrillary tangles (NFTs) composed of

hyperphosphorylated tau protein.[1][2][3][4] Histone deacetylase 6 (HDAC6), a cytoplasmic

enzyme, has emerged as a key player in AD pathogenesis, particularly in relation to tau

hyperphosphorylation.[1][2][3][4] MPT0G211 is a potent and highly selective, orally active

inhibitor of HDAC6.[1][5][6][7][8] It has been shown to penetrate the blood-brain barrier,

ameliorate tau phosphorylation and cognitive deficits in preclinical models of Alzheimer's

disease, making it a valuable research tool for investigating AD pathogenesis and evaluating

potential therapeutic strategies.[1][2][3][4][5][8]

These application notes provide a comprehensive overview of the use of MPT0G211 in

Alzheimer's disease research, including its mechanism of action, key quantitative data, and
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detailed protocols for relevant in vitro and in vivo experiments.

Data Presentation
Table 1: In Vitro Activity and Selectivity of MPT0G211

Parameter Value Reference

HDAC6 IC50 0.291 nM [1][5][6][7][8][9]

Selectivity

>1000-fold selective for

HDAC6 over other HDAC

isoforms

[1][5][6][7][8][9]

Table 2: Cellular Effects of MPT0G211 in Neuronal Cell
Lines

Cellular Effect Cell Lines Concentration Key Findings Reference

Tau

Phosphorylation

SH-SY5Y,

Neuro-2a
0.1 µM

Significantly

attenuates

phosphorylation

of tau at Ser396

and Ser404.[1][5]

[8][10]

[1][5][8][10]

α-tubulin

Acetylation

SH-SY5Y,

Neuro-2a
0.1 - 1 µM

Concentration-

dependently

increases α-

tubulin

acetylation.[9]

[11]

[9][11]

Hsp90

Acetylation
- -

Increases Hsp90

acetylation,

leading to

reduced HDAC6-

Hsp90 binding.

[2][3][4][9]

[2][3][4][9]
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Table 3: In Vivo Efficacy of MPT0G211 in an Alzheimer's
Disease Animal Model

Animal
Model

Dosage
Administrat
ion Route

Treatment
Duration

Key
Findings

Reference

AD Mouse

Model
50 mg/kg

Oral (p.o.),

daily
3 months

Significantly

ameliorates

spatial

memory

impairment.

[5]

[5]

Signaling Pathways and Experimental Workflows
MPT0G211 Mechanism of Action in Alzheimer's Disease
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MPT0G211

HDAC6

Acetylated α-tubulin

Promotes

Acetylated Hsp90

Promotes

AktActivates

α-tubulin

Deacetylates

Hsp90
Deacetylates

Cognitive Improvement

Contributes to

Phosphorylated Tau

Leads to ubiquitination of

Ubiquitinated p-Tau Proteasomal Degradation
Degraded by Contributes to

GSK3β
Inhibits (via Ser9 phosphorylation)

Inactive GSK3β (p-Ser9)

Tau

Phosphorylates

Reduces phosphorylation of

Contributes to
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Start: In Vitro Studies

HDAC6 Enzymatic Assay Neuronal Cell Culture
(e.g., SH-SY5Y, Neuro-2a)

Determine IC50 for HDAC6

Data Analysis

MPT0G211 Treatment
(Varying concentrations)

Western Blot Analysis Tubulin Acetylation Assay

Analyze p-Tau Levels
(Ser396, Ser404)

Quantification

Analyze Acetylated Hsp90 Levels

Quantification

Analyze Acetylated α-tubulin Levels

Quantification
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Start: In Vivo Studies

Alzheimer's Disease
Animal Model

MPT0G211 Administration
(e.g., 50 mg/kg, p.o.)

Behavioral Testing
(Morris Water Maze)

After treatment period

Brain Tissue Collection

Following testing

Assess Cognitive Function

Data Analysis

Biochemical Analysis Immunohistochemistry

Measure p-Tau Levels
(Western Blot)

Quantification

Visualize p-Tau Localization

Imaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b10821705?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

